ABT-639 Hydrochloride
ABT-639 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1235560-31-2
VCID:
VC0110715
InChI:
InChI=1S/C20H20ClF2N3O3S.ClH/c21-15-11-17(23)19(30(28,29)24-18-6-2-1-5-16(18)22)10-14(15)20(27)26-9-8-25-7-3-4-13(25)12-26;/h1-2,5-6,10-11,13,24H,3-4,7-9,12H2;1H/t13-;/m1./s1
SMILES:
C1CC2CN(CCN2C1)C(=O)C3=CC(=C(C=C3Cl)F)S(=O)(=O)NC4=CC=CC=C4F.Cl
Molecular Formula:
C₂₀H₂₀ClF₂N₃O₃S • HCi
Molecular Weight:
455.913646
ABT-639 Hydrochloride
CAS No.: 1235560-31-2
Reference Standards
VCID: VC0110715
Molecular Formula: C₂₀H₂₀ClF₂N₃O₃S • HCi
Molecular Weight: 455.913646
| CAS No. | 1235560-31-2 |
|---|---|
| Product Name | ABT-639 Hydrochloride |
| Molecular Formula | C₂₀H₂₀ClF₂N₃O₃S • HCi |
| Molecular Weight | 455.913646 |
| IUPAC Name | 5-[(8aR)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carbonyl]-4-chloro-2-fluoro-N-(2-fluorophenyl)benzenesulfonamide;hydrochloride |
| Standard InChI | InChI=1S/C20H20ClF2N3O3S.ClH/c21-15-11-17(23)19(30(28,29)24-18-6-2-1-5-16(18)22)10-14(15)20(27)26-9-8-25-7-3-4-13(25)12-26;/h1-2,5-6,10-11,13,24H,3-4,7-9,12H2;1H/t13-;/m1./s1 |
| SMILES | C1CC2CN(CCN2C1)C(=O)C3=CC(=C(C=C3Cl)F)S(=O)(=O)NC4=CC=CC=C4F.Cl |
| Synonyms | 4-Chloro-2-fluoro-N-(2-fluorophenyl)-5-[[(8aR)-hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl]carbonyl]-, Benzenesulfonamide Hydrochloride |
| PubChem Compound | 122180940 |
| Last Modified | Nov 11 2021 |
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